Cas no 57076-73-0 (1H-Purine-2,6-dione, 1,3-dibutyl-3,7-dihydro-7-(4-oxopentyl)-)

1H-Purine-2,6-dione, 1,3-dibutyl-3,7-dihydro-7-(4-oxopentyl)- structure
57076-73-0 structure
Product Name:1H-Purine-2,6-dione, 1,3-dibutyl-3,7-dihydro-7-(4-oxopentyl)-
CAS No:57076-73-0
MF:C18H28N4O3
MW:348.439924240112
CID:346546
PubChem ID:20299647
Update Time:2025-04-19

1H-Purine-2,6-dione, 1,3-dibutyl-3,7-dihydro-7-(4-oxopentyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione, 1,3-dibutyl-3,7-dihydro-7-(4-oxopentyl)-
    • 1,3-dibutyl-7-(4-oxopentyl)purine-2,6-dione
    • SCHEMBL11456819
    • DTXSID30604813
    • 57076-73-0
    • 1,3-Dibutyl-7-(4-oxopentyl)-3,7-dihydro-1H-purine-2,6-dione
    • Inchi: 1S/C18H28N4O3/c1-4-6-11-21-16-15(17(24)22(18(21)25)12-7-5-2)20(13-19-16)10-8-9-14(3)23/h13H,4-12H2,1-3H3
    • InChI Key: UDIGDODUJVQRPE-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N=CN2CCCC(C)=O)N(C(N1CCCC)=O)CCCC

Computed Properties

  • Exact Mass: 348.21634
  • Monoisotopic Mass: 348.21614077g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 10
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 75.5Ų

Experimental Properties

  • PSA: 75.51
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